2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)-N-(3-methoxybenzyl)acetamide

• IUPAC Name: 2-[2-[(4-chlorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-[(3-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C20H19ClN2O2S2/c1-25-18-4-2-3-15(9-18)11-22-19(24)10-17-13-27-20(23-17)26-12-14-5-7-16(21)8-6-14/h2-9,13H,10-12H2,1H3,(H,22,24)
• InChI Key: MBTSFXWFBKTYSV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)CC2=CSC(=N2)SCC3=CC=C(C=C3)Cl
• Molecular Formula: C20H19ClN2O2S2
• Molecular Weight: 419.0 g/mol

Description

2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)-N-(3-methoxybenzyl)acetamide is a synthetic compound that belongs to the class of thiazole derivatives. It has been widely studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.

Scientific Research Applications

• Pharmacokinetics and Bioequivalence Studies :

  • A study by Annunziato and di Renzo (1993) examined the bioequivalence of tablet and capsule formulations of a nonsteroidal anti-inflammatory compound through pharmacokinetic parameters in healthy volunteers (Annunziato & di Renzo, 1993).

• Metabolism and Excretion Kinetics :

  • Scherer et al. (2017) conducted a study on the metabolism and excretion kinetics of lysmeral, a synthetic fragrance, by identifying suitable biomarkers of exposure and basic toxicokinetic data after experimental exposure (Scherer et al., 2017).

• Identification of Urinary Metabolites :

  • Kavanagh et al. (2012) identified urinary metabolites of a synthetic indole-derived cannabimimetic, providing insights into its metabolism and potential markers for its identification in cases of drug intoxication (Kavanagh et al., 2012).